Cas no 2229587-96-4 (2-(3-bromo-5-chlorophenyl)prop-2-enoic acid)

2-(3-Bromo-5-chlorophenyl)prop-2-enoic acid is a halogen-substituted phenylpropenoic acid derivative, characterized by its bromo and chloro functional groups at the 3- and 5-positions of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and chlorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling precise structural modifications. Its α,β-unsaturated carboxylic acid moiety further allows for conjugation or further functionalization. The compound’s well-defined structure and stability make it suitable for applications requiring high regioselectivity and controlled reactivity.
2-(3-bromo-5-chlorophenyl)prop-2-enoic acid structure
2229587-96-4 structure
Product Name:2-(3-bromo-5-chlorophenyl)prop-2-enoic acid
CAS No:2229587-96-4
MF:C9H6BrClO2
MW:261.499741077423
CID:6070862
PubChem ID:165828821
Update Time:2025-10-31

2-(3-bromo-5-chlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid
    • EN300-1921280
    • 2229587-96-4
    • Inchi: 1S/C9H6BrClO2/c1-5(9(12)13)6-2-7(10)4-8(11)3-6/h2-4H,1H2,(H,12,13)
    • InChI Key: FOLBWLRSQANSIE-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(=C)C(=O)O)=C1)Cl

Computed Properties

  • Exact Mass: 259.92397g/mol
  • Monoisotopic Mass: 259.92397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid

Introduction to 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid (CAS No. 2229587-96-4)

2-(3-bromo-5-chlorophenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229587-96-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated enone moiety linked to a phenyl ring substituted with bromo and chloro groups, has garnered attention due to its structural complexity and potential biological activities. The presence of both electrophilic and nucleophilic sites in its molecular framework makes it a versatile intermediate for the development of novel therapeutic agents.

The structural motif of 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid encompasses a prop-2-enoic acid (or acrylic acid derivative) core, which is well-documented for its role in various synthetic pathways. The phenyl ring, functionalized with bromine at the 3-position and chlorine at the 5-position, introduces unique electronic and steric properties that can modulate reactivity. Such structural features are often exploited in medicinal chemistry to fine-tune binding interactions with biological targets, thereby enhancing drug efficacy and selectivity.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aromatic systems. The bromo-chloro-substituted phenyl ring in 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid provides a rich scaffold for further derivatization, enabling the synthesis of diverse pharmacophores. Researchers have leveraged this compound as a key intermediate in the preparation of small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

One of the most compelling aspects of 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid is its potential application in the development of anti-inflammatory agents. The conjugated enone system can engage with biological receptors through π-stacking interactions, while the acidic proton of the propenoic moiety allows for hydrogen bonding with nucleophilic residues in protein targets. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis and play a crucial role in inflammatory responses.

Moreover, the bromo and chloro substituents on the phenyl ring enhance the electrophilicity of the molecule, making it susceptible to nucleophilic attacks during Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed transformations. This reactivity has been exploited to integrate 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid into larger molecular architectures, such as kinase inhibitors or DNA intercalators. Such modifications have led to promising candidates for treating conditions like cancer and neurodegenerative diseases.

The synthesis of 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common route includes bromination and chlorination of a halogenated benzene derivative followed by Vilsmeier-Haack formylation to introduce the propenoic acid functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic protocols, reducing waste generation and improving yields.

In academic research, 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid has been employed as a building block for exploring structure-activity relationships (SARs). By systematically modifying substituents on the phenyl ring or introducing different side chains at the propenoic position, researchers can elucidate key pharmacophoric elements responsible for biological activity. These studies not only contribute to drug discovery but also provide insights into mechanistic aspects of molecular interactions.

The compound’s utility extends beyond pharmaceutical applications; it is also relevant in materials science, particularly in designing organic semiconductors and liquid crystals. The conjugated system enhances electron delocalization, making it suitable for optoelectronic devices. Ongoing investigations are exploring its potential as an intermediate in polymer chemistry, where such motifs contribute to material properties like charge transportability.

Regulatory considerations are essential when handling 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid, despite not being classified as a hazardous substance under current guidelines. Proper storage conditions—such as cool temperatures and inert atmospheres—are recommended to prevent degradation. Industrial-scale production requires adherence to Good Manufacturing Practices (GMP) to ensure consistency and purity standards necessary for pharmaceutical use.

Future directions in research may focus on green chemistry approaches to synthesize 2-(3-bromo-5-chlorophenyl)prop-2-enoic acid, emphasizing solvent-free reactions or biocatalytic methods. Additionally, computational modeling techniques could aid in predicting biological activity before experimental validation, streamlining drug development pipelines. Collaborative efforts between academia and industry are expected to accelerate innovation around this versatile intermediate.

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